molecular formula C12H13ClN2OS B8502396 4-Imidazolidinone, 3-(5-chloro-2-methylphenyl)-1-ethyl-2-thioxo- CAS No. 182564-81-4

4-Imidazolidinone, 3-(5-chloro-2-methylphenyl)-1-ethyl-2-thioxo-

Cat. No.: B8502396
CAS No.: 182564-81-4
M. Wt: 268.76 g/mol
InChI Key: WFOZHXDSZIJLFK-UHFFFAOYSA-N
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Description

4-Imidazolidinone, 3-(5-chloro-2-methylphenyl)-1-ethyl-2-thioxo- is a useful research compound. Its molecular formula is C12H13ClN2OS and its molecular weight is 268.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Imidazolidinone, 3-(5-chloro-2-methylphenyl)-1-ethyl-2-thioxo- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Imidazolidinone, 3-(5-chloro-2-methylphenyl)-1-ethyl-2-thioxo- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

182564-81-4

Molecular Formula

C12H13ClN2OS

Molecular Weight

268.76 g/mol

IUPAC Name

3-(5-chloro-2-methylphenyl)-1-ethyl-2-sulfanylideneimidazolidin-4-one

InChI

InChI=1S/C12H13ClN2OS/c1-3-14-7-11(16)15(12(14)17)10-6-9(13)5-4-8(10)2/h4-6H,3,7H2,1-2H3

InChI Key

WFOZHXDSZIJLFK-UHFFFAOYSA-N

Canonical SMILES

CCN1CC(=O)N(C1=S)C2=C(C=CC(=C2)Cl)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of the crude N-ethyl glycine (9.23 g), 5-chloro-2-methylphenylisothiocyanate (9.18 g), triethyl amine (10 g) and chloroform (250 mL) was heated at reflux for 18 hours. The solvent was evaporated. The residue was dissolved in ethyl acetate (400 mL) and water (300 mL). The organic phase was washed with 1N HCl (2×300 mL), then evaporated to dryness. Purification was achieved through crystallization from ethanol. The title compound (7.6 g) was obtained as a light pink solid, m.p. 152°-154° C. Anal. Calcd. for. C12H13Cl N2O S: C, 53.63; H, 4.88; N, 10.42. Found: C, 53.36; H, 4.79; N, 10.35. Mass spectrum (EI, M.+) m/z 268/270.
Quantity
9.23 g
Type
reactant
Reaction Step One
Quantity
9.18 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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